Cas no 889447-21-6 (2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine)

• Product Name: 2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine
• CAS No: 889447-21-6
• MF: C₁₃H₉ClIN₃O₂S
• MW: 433.651932477951
• CID: 2140917
• Update Time: 2025-06-08

2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-7-iodo-5-(toluene-4-sulfonyl)-5H-pyrrolo[2,3-b]pyrazine
• 2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine
• UJULUXSKCYVDPH-UHFFFAOYSA-N
• AX8312700
• 2-Chloro-7-iodo-5-(toluene4-sulfonyl)-5H-pyrrolo [2,3-b]pyrazine

• Inchi： 1S/C13H9ClIN3O2S/c1-8-2-4-9(5-3-8)21(19,20)18-7-10(15)12-13(18)16-6-11(14)17-12/h2-7H,1H3
• InChI Key： UJULUXSKCYVDPH-UHFFFAOYSA-N
• SMILES： IC1C2C(=NC=C(N=2)Cl)N(C=1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 478
• Topological Polar Surface Area: 73.2

Additional information on 2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine

Comprehensive Overview of 2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 889447-21-6)

2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 889447-21-6) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyrazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of chloro, iodo, and tosyl functional groups in its structure makes it a versatile intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antiviral agents.

The unique structural features of 2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 889447-21-6) make it a valuable building block in medicinal chemistry. The iodo substituent, for instance, allows for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in modern organic synthesis. Meanwhile, the tosyl group acts as a protective moiety, enabling selective modifications at other reactive sites. These attributes align with the growing demand for highly functionalized heterocycles in the pharmaceutical industry, where precision and modularity are key to accelerating drug development.

In recent years, the scientific community has shown increased interest in pyrrolopyrazine derivatives due to their role in targeting protein kinases, a hot topic in oncology and inflammation research. 2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 889447-21-6) is often discussed in the context of small-molecule inhibitors, a trending search term in AI-driven drug discovery platforms. Its structural complexity and reactivity profile make it a candidate for fragment-based drug design, a strategy widely adopted to optimize lead compounds with improved binding affinity and selectivity.

From a synthetic perspective, the compound’s chloro and iodo substituents offer dual avenues for diversification, addressing the need for scalable synthetic routes—a frequently searched topic among organic chemists. The tosyl group further enhances its stability, ensuring compatibility with a wide range of reaction conditions. This adaptability is crucial for researchers exploring green chemistry principles, another trending focus area in sustainable pharmaceutical manufacturing.

Beyond drug discovery, 2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 889447-21-6) has potential applications in agrochemicals, particularly in the design of novel pesticides and herbicides. The pyrrolopyrazine scaffold is known to interact with biological targets in pests, making it a promising candidate for crop protection solutions. This aligns with the global push for sustainable agriculture, a topic dominating search engine queries related to food security and environmental conservation.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and reproducibility—critical factors for industrial and academic users alike. The compound’s CAS number (889447-21-6) serves as a unique identifier, facilitating precise searches in chemical databases and regulatory filings, a common requirement for compliance-driven industries.

In summary, 2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 889447-21-6) represents a multifaceted tool for researchers exploring heterocyclic chemistry, drug design, and agrochemical innovation. Its structural versatility and relevance to cutting-edge scientific inquiries underscore its importance in contemporary chemical research. As the demand for tailored molecular scaffolds grows, this compound is poised to remain a focal point in both academic and industrial settings.